Cas no 6097-21-8 (2-(4-Nitrophenyl)-2-oxoethyl thiocyanate)
6097-21-8 structure
Product Name:2-(4-Nitrophenyl)-2-oxoethyl thiocyanate
CAS No:6097-21-8
MF:C9H6N2O3S
MW:222.220540523529
MDL:MFCD01629909
CID:516487
PubChem ID:1988488
Update Time:2025-04-19
2-(4-Nitrophenyl)-2-oxoethyl thiocyanate Chemical and Physical Properties
Names and Identifiers
-
- 1-(4-Nitrophenyl)-2-thiocyanatoethanone
- [2-(4-nitrophenyl)-2-oxoethyl] thiocyanate
- 2-(4-Nitrophenyl)-2-oxoethyl thiocyanate
- Thiocyanic acid,2-(4-nitrophenyl)-2-oxoethyl ester
- [2-(4-nitrophenyl)-2-oxoethyl]thiocarbonitrile
- 4-Nitrophenacyl thiocyanate
- 2-(cyanosulfanyl)-1-(4-nitrophenyl)ethan-1-one
- Thiocyanic acid, 2-(4-nitrophenyl)-2-oxoethyl ester
- DTXSID70365799
- Oprea1_201754
- 6097-21-8
- SCHEMBL4485061
- 4-NITROPHENACYLTHIOCYANATE
- SR-01000246190-1
- LS-08404
- CS-0322821
- MFCD01629909
- AKOS003235086
- 1-(4-nitrophenyl)-2-thiocyanatoethan-1-one
- YDZIDXSUWKPPNJ-UHFFFAOYSA-N
- DB-001642
- ALBB-025194
- SR-01000246190
-
- MDL： MFCD01629909
- Inchi： 1S/C9H6N2O3S/c10-6-15-5-9(12)7-1-3-8(4-2-7)11(13)14/h1-4H,5H2
- InChI Key： YDZIDXSUWKPPNJ-UHFFFAOYSA-N
- SMILES： S(C#N)CC(C1C=CC(=CC=1)[N+](=O)[O-])=O
Computed Properties
- Exact Mass: 222.01000
- Monoisotopic Mass: 222.01
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 296
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 112Ų
Experimental Properties
- Density: 1.418
- Melting Point: 119-120 °C
- Boiling Point: 416.7°C at 760 mmHg
- Flash Point: 205.8°C
- Refractive Index: 1.624
- PSA: 111.98000
- LogP: 2.51498
2-(4-Nitrophenyl)-2-oxoethyl thiocyanate Customs Data
- HS CODE：2930909090
- Customs Data：
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
2-(4-Nitrophenyl)-2-oxoethyl thiocyanate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019113808-5g |
1-(4-Nitrophenyl)-2-thiocyanatoethanone |
6097-21-8 | 95% | 5g |
$526.68 | 2023-09-01 | |
| TRC | N232400-250mg |
2-(4-Nitrophenyl)-2-oxoethyl thiocyanate |
6097-21-8 | 250mg |
$ 185.00 | 2022-06-03 | ||
| TRC | N232400-500mg |
2-(4-Nitrophenyl)-2-oxoethyl thiocyanate |
6097-21-8 | 500mg |
$ 300.00 | 2022-06-03 | ||
| TRC | N232400-1000mg |
2-(4-Nitrophenyl)-2-oxoethyl thiocyanate |
6097-21-8 | 1g |
$ 480.00 | 2022-06-03 | ||
| abcr | AB148891-500 mg |
4-Nitrophenacyl thiocyanate, 95%; . |
6097-21-8 | 95% | 500MG |
€195.40 | 2023-02-05 | |
| abcr | AB148891-1 g |
4-Nitrophenacyl thiocyanate, 95%; . |
6097-21-8 | 95% | 1 g |
€239.00 | 2023-07-20 | |
| abcr | AB148891-5 g |
4-Nitrophenacyl thiocyanate, 95%; . |
6097-21-8 | 95% | 5 g |
€656.50 | 2023-07-20 | |
| abcr | AB148891-500mg |
4-Nitrophenacyl thiocyanate, 95%; . |
6097-21-8 | 95% | 500mg |
€205.00 | 2025-04-17 | |
| abcr | AB148891-1g |
4-Nitrophenacyl thiocyanate, 95%; . |
6097-21-8 | 95% | 1g |
€237.00 | 2025-04-17 | |
| abcr | AB148891-5g |
4-Nitrophenacyl thiocyanate, 95%; . |
6097-21-8 | 95% | 5g |
€637.00 | 2025-04-17 |
2-(4-Nitrophenyl)-2-oxoethyl thiocyanate Related Literature
-
1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
6097-21-8 (2-(4-Nitrophenyl)-2-oxoethyl thiocyanate) Related Products
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